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Compound Name: ] o
pentanetricarbonitrile

Cat. No.: B186447

3-Phenyl-1,3,5-pentanetricarbonitrile: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Phenyl-1,3,5-
pentanetricarbonitrile, a niche chemical compound with limited publicly available data. Due to
the scarcity of direct research on this molecule, this document focuses on its fundamental
physicochemical properties, a plausible synthetic route derived from established chemical
reactions, and a discussion of the potential significance of its structural motifs in the broader
context of medicinal chemistry. This guide is intended to serve as a foundational resource for
researchers interested in the synthesis and potential applications of substituted alkanenitriles.

Historical Context and Discovery

The historical context and the precise details of the initial discovery of 3-Phenyl-1,3,5-
pentanetricarbonitrile are not well-documented in publicly accessible scientific literature. The
compound is listed in several chemical databases and supplier catalogs, indicating its
existence and availability. However, dedicated research papers detailing its first synthesis or
characterization are not readily found. It is plausible that its synthesis was achieved as part of
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broader investigations into the reactions of phenylacetonitrile and acrylonitrile, or as an
intermediate in the synthesis of more complex molecules.

Physicochemical Properties

The fundamental physicochemical properties of 3-Phenyl-1,3,5-pentanetricarbonitrile are
summarized in the table below. These data are compiled from various chemical databases and
are largely predicted values.

Property Value Source

Molecular Formula C14H13Ns PubChem

Molecular Weight 223.27 g/mol PubChem

CAS Number 16320-20-0 Chemical Abstracts Service
Appearance Not reported (likely a solid) -

Melting Point Not reported -

Boiling Point Not reported -

Solubility Not reported -

XLogP3 1.9 PubChem (predicted)
Hydrogen Bond Donor Count 0 PubChem (predicted)
Hydrogen Bond Acceptor ]
Count 3 PubChem (predicted)
Rotatable Bond Count 4 PubChem (predicted)

Proposed Synthesis: Michael Addition

A plausible and efficient method for the synthesis of 3-Phenyl-1,3,5-pentanetricarbonitrile is
the base-catalyzed Michael addition of phenylacetonitrile to two equivalents of acrylonitrile.
This reaction, a form of cyanoethylation, is a well-established method for the formation of
carbon-carbon bonds.
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Experimental Protocol

Materials:

Phenylacetonitrile

o Acrylonitrile

e Sodium ethoxide (or other suitable base, e.g., Triton B)
e Anhydrous ethanol (or other suitable solvent)

e Hydrochloric acid (for neutralization)

o Diethyl ether (or other suitable extraction solvent)

o Magnesium sulfate (or other suitable drying agent)
Procedure:

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser with a drying tube is charged with a solution of
sodium ethoxide in anhydrous ethanol.

o Addition of Reactants: Phenylacetonitrile is added to the stirred solution. Subsequently,
acrylonitrile is added dropwise from the dropping funnel. The reaction mixture is stirred at
room temperature. An exothermic reaction may be observed.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

e Workup: Upon completion of the reaction, the mixture is cooled in an ice bath and
neutralized by the slow addition of dilute hydrochloric acid.

o Extraction: The product is extracted with diethyl ether. The organic layers are combined,
washed with brine, and dried over anhydrous magnesium sulfate.
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 Purification: The solvent is removed under reduced pressure to yield the crude product. The
crude 3-Phenyl-1,3,5-pentanetricarbonitrile can be purified by recrystallization from a
suitable solvent or by column chromatography.

Proposed Synthesis Workflow

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-Phenyl-1,3,5-pentanetricarbonitrile.

Potential Biological Significance (Inferred)

There is no direct evidence or published research on the biological activity or signaling
pathways associated with 3-Phenyl-1,3,5-pentanetricarbonitrile. However, the nitrile
functional group is present in a number of approved pharmaceutical agents. Nitrile-containing
compounds are known to be metabolically stable and can participate in hydrogen bonding or
act as bioisosteres for other functional groups.

In some contexts, the nitrile group can act as a "warhead" for covalent inhibitors, reacting with
nucleophilic residues (such as cysteine) in the active sites of enzymes. The reactivity of the
nitrile is influenced by the surrounding chemical structure.

Given the presence of a phenyl group and multiple nitrile functionalities, 3-Phenyl-1,3,5-
pentanetricarbonitrile could theoretically be explored for its potential as a scaffold in
medicinal chemistry. However, any such application would require extensive in vitro and in vivo
screening to determine its biological effects and toxicological profile.

Conclusion
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3-Phenyl-1,3,5-pentanetricarbonitrile is a chemical entity for which detailed historical and
biological information is lacking in the public domain. This technical guide has provided a
summary of its known physicochemical properties and a plausible, detailed protocol for its
synthesis via a Michael addition reaction. While no specific biological activity has been
reported, the presence of nitrile and phenyl moieties suggests that it could be of interest for
further investigation in the field of medicinal chemistry, with the caveat that its biological effects
are currently unknown. This document serves as a starting point for researchers who may wish
to synthesize and explore the properties and potential applications of this and related
compounds.

 To cite this document: BenchChem. [Historical context and discovery of 3-Phenyl-1,3,5-
pentanetricarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b186447#historical-context-and-discovery-of-3-phenyl-
1-3-5-pentanetricarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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